Cas no 1369362-33-3 (6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one)

6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one is a substituted indole derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a hydroxyl and amino group at the 5- and 6-positions, respectively, along with geminal dimethyl substitution at the 3-position, which may enhance stability and influence reactivity. This compound serves as a versatile intermediate for the development of bioactive molecules, particularly in medicinal chemistry, where such scaffolds are valued for their heterocyclic properties. The presence of both amino and hydroxy functional groups allows for further derivatization, making it useful in constructing complex molecular architectures. Its purity and defined structure ensure reproducibility in research applications.

6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one structure

1369362-33-3 structure

Product Name:6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one

CAS No:1369362-33-3

MF:C₁₀H₁₂N₂O₂

MW:192.214482307434

CID:5218269

Update Time:2025-10-29

6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one Chemical and Physical Properties

Names and Identifiers

- 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one
- 2H-Indol-2-one, 6-amino-1,3-dihydro-5-hydroxy-3,3-dimethyl-
- Inchi： 1S/C10H12N2O2/c1-10(2)5-3-8(13)6(11)4-7(5)12-9(10)14/h3-4,13H,11H2,1-2H3,(H,12,14)
- InChI Key： VZHFITNSYTUPDQ-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(O)C(N)=C2)C(C)(C)C1=O

6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM501131-1g	6-Amino-5-hydroxy-3,3-dimethylindolin-2-one	1369362-33-3	97%	1g	$***	2023-03-31

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Additional information on 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one

6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one (CAS No. 1369362-33-3)

The compound 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one, with the CAS registry number 1369362-33-3, is a biologically active indole derivative that has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and organic synthesis. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility.

Recent studies have highlighted the unique structural features of 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one. The presence of an amino group at position 6 and a hydroxyl group at position 5 introduces significant hydrogen bonding capabilities, which are crucial for its interaction with biological targets. Additionally, the dimethyl substitution at position 3 enhances the compound's lipophilicity, making it more amenable to crossing cellular membranes and interacting with intracellular targets.

The synthesis of 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one has been optimized through various routes, including microwave-assisted synthesis and enzymatic catalysis. These methods have not only improved the yield but also reduced the environmental footprint of the production process. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave irradiation to achieve a higher yield of the compound with minimal by-products.

In terms of biological activity, 6-Amino-5-hydroxy-indolone derivatives have shown promising results in anti-tumor assays. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as MAPK and PI3K/AKT, which are critical for cancer cell proliferation and survival.

Beyond its pharmacological applications, CAS No. 1369-based compounds are also being explored for their potential in natural product synthesis. The indole skeleton is a common structural motif in many bioactive natural products, making this compound an ideal starting material for further derivatization and structural modification.

In conclusion, 6-Amino-5-hydroxy-indolone(CAS No._{^{CAS No.}})) is a versatile and biologically active compound with significant potential in drug discovery and organic synthesis.